Cas no 37528-00-0 (1,3-Dioxole-2-thione,4,5-dimethyl-)

• Product Name: 1,3-Dioxole-2-thione,4,5-dimethyl-
• CAS No: 37528-00-0
• MF: C₅H₆O₂S
• MW: 130.164940357208
• CID: 311307
• PubChem ID: 142168
• Update Time: 2025-04-19

1,3-Dioxole-2-thione,4,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxole-2-thione,4,5-dimethyl-
• 4,5-dimethyl-1,3-dioxole-2-thione
• DTXSID90190969
• SCHEMBL14199240
• 37528-00-0
• 1,3-Dioxole-2-thione, 4,5-dimethyl-

• Inchi： 1S/C5H6O2S/c1-3-4(2)7-5(8)6-3/h1-2H3
• InChI Key： FOAPIIABPNSDMV-UHFFFAOYSA-N
• SMILES： S=C1OC(C)=C(C)O1

Computed Properties

• Exact Mass: 130.00888
• Monoisotopic Mass: 130.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• Density: 1.25
• Boiling Point: 132.9°Cat760mmHg
• Flash Point: 34.2°C
• Refractive Index: 1.554
• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiocarbonyl compounds Organic thiocarbonic acid derivatives Thiocarbonic acid diesters